Cas no 247228-33-7 (2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid)

• Product Name: 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid
• CAS No: 247228-33-7
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 3105978
• Update Time: 2025-10-19

2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-benzo[1,4]dioxin-6-ylsulfanyl)-acetic acid
• 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid

• Inchi： 1S/C10H10O4S/c11-10(12)6-15-7-1-2-8-9(5-7)14-4-3-13-8/h1-2,5H,3-4,6H2,(H,11,12)
• InChI Key： OKQUASIPWNWBNL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC2=C(C=1)OCCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid

Professional Introduction to 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid (CAS No. 247228-33-7)

2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid, identified by its CAS number 247228-33-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a sulfanyl group attached to a dihydrobenzodioxin core, has garnered attention due to its unique structural and functional properties. The presence of both aromatic and heterocyclic rings in its structure suggests potential applications in drug design and development, particularly in the modulation of biological pathways associated with inflammation and oxidative stress.

The< strong>dihydro-1,4-benzodioxin scaffold is a key feature of this compound, which is known for its structural similarity to certain bioactive natural products. This motif has been explored in various pharmacological contexts, including antimicrobial and anti-inflammatory agents. The sulfanyl group at the 6-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. Such structural features make 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of< strong>benzodioxin derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antioxidant effects. The sulfanyl-substituted benzodioxin derivative described here may represent a new class of molecules with similar or enhanced properties. Studies have demonstrated that modifications at the sulfanyl position can significantly alter the pharmacological profile of benzodioxin-based compounds, suggesting that 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid could be a valuable scaffold for drug discovery.

In vitro studies have begun to explore the potential of this compound as an inhibitor of key enzymes involved in inflammatory pathways. For instance, preliminary data suggest that it may interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical mediators of inflammation. By modulating the activity of these enzymes, 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid could potentially reduce the production of pro-inflammatory cytokines and lipid mediators. This mechanism aligns with current trends in anti-inflammatory drug development, where selective inhibition of specific enzymatic pathways is a primary goal.

The< strong>acetic acid moiety at one end of the molecule also contributes to its overall pharmacological potential. Acetic acid derivatives are well-known for their ability to act as proton donors or acceptors in biological systems, which can influence enzyme activity and receptor binding. In the context of this compound, the acetic acid group may enhance its solubility and bioavailability while also participating in hydrogen bonding interactions with biological targets. These interactions could be crucial for optimizing its pharmacokinetic properties and therapeutic efficacy.

Advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates. Molecular docking studies have been performed using 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid as a lead compound to predict its binding affinity to various biological targets. These studies have revealed potential interactions with receptors and enzymes involved in pain perception and neuroprotection. For example, simulations suggest that this compound may bind to transient receptor potential (TRP) channels known to modulate pain signals. Such findings provide a rational basis for further experimental validation of its therapeutic potential.

The synthesis of< strong>2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodologies have focused on greener synthetic approaches using catalytic processes and biocatalysis to improve efficiency while minimizing environmental impact. These innovations are particularly relevant in pharmaceutical manufacturing where sustainability is increasingly important.

Evaluation of< strong>CAS No. 247228-33-7-based compounds often involves rigorous toxicological assessments to ensure safety before moving into clinical trials. Preliminary toxicology studies have been conducted on related benzodioxin derivatives to assess their acute and chronic toxicity profiles. These studies typically include evaluations of organ-specific effects on liver function tests (LFTs), renal function tests (RFTs), and hematological parameters. The results from these assessments are critical for determining safe dosage ranges and identifying any potential side effects that may need to be monitored during clinical use.

The pharmacokinetic behavior of 2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)acetic Acid is another area of active investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic use。Pharmacokinetic studies using animal models have provided insights into its absorption rate、plasma half-life，and excretion pathways。These data are crucial for designing appropriate dosing regimens and predicting how the compound will behave in different patient populations。

The future directionsof research on this compound are likelyto expand beyond basic pharmacological evaluations。Explorationofitspotential as an adjunct therapyfor chronic inflammatory diseases，such as rheumatoid arthritis or inflammatory bowel disease，is an exciting possibility。Additionally，investigation intoitsneuroprotective propertiescouldopen up new avenuesfor treating neurodegenerative disorders like Alzheimer's disease or Parkinson's disease。The versatilityofthe< strong>dihydrobenzodioxinsulfanyl scaffold makes it amenable torearrangementsand derivatizationsthatcouldyieldevenmorepotentandselectivepharmacologicalagents。